Cas no 2295165-70-5 (tert-butyl N-(2-cyclobutyl-3-hydroxypropyl)carbamate)

• Product Name: tert-butyl N-(2-cyclobutyl-3-hydroxypropyl)carbamate
• CAS No: 2295165-70-5
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5842550
• PubChem ID: 165768966
• Update Time: 2025-10-28

tert-butyl N-(2-cyclobutyl-3-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-3784914
• 2295165-70-5
• tert-butyl N-(2-cyclobutyl-3-hydroxypropyl)carbamate

• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(15)13-7-10(8-14)9-5-4-6-9/h9-10,14H,4-8H2,1-3H3,(H,13,15)
• InChI Key： HHIRWDDQGONSGL-UHFFFAOYSA-N
• SMILES： OCC(CNC(=O)OC(C)(C)C)C1CCC1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(2-cyclobutyl-3-hydroxypropyl)carbamate

tert-butyl N-(2-cyclobutyl-3-hydroxypropyl)carbamate: A Comprehensive Overview

tert-butyl N-(2-cyclobutyl-3-hydroxypropyl)carbamate, also known by its CAS number CAS No. 2295165-70-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent advancements in synthetic methodologies and computational chemistry have further elucidated its behavior and utility, making it a subject of ongoing research.

The molecular structure of tert-butyl N-(2-cyclobutyl-3-hydroxypropyl)carbamate is characterized by a combination of functional groups, including a tert-butyl group, a cyclobutane ring, and a hydroxyl group. These features contribute to its distinctive chemical reactivity and physical properties. The presence of the cyclobutane ring introduces strain into the molecule, which can influence its reactivity in various chemical transformations. Additionally, the hydroxyl group imparts hydrophilic characteristics, making the compound potentially useful in applications requiring both hydrophobic and hydrophilic interactions.

Recent studies have explored the synthesis of CAS No. 2295165-70-5 through various routes, including nucleophilic substitution and coupling reactions. These methods have been optimized to enhance yield and purity, making the compound more accessible for large-scale production. The use of green chemistry principles in these syntheses has also been a focus, aligning with global efforts to reduce environmental impact.

In terms of applications, tert-butyl N-(2-cyclobutyl-3-hydroxypropyl)carbamate has shown promise in the development of advanced materials, such as polymers and coatings. Its ability to undergo polymerization under specific conditions makes it a candidate for creating high-performance materials with tailored properties. Furthermore, its unique structure has been leveraged in drug delivery systems, where it serves as a biocompatible carrier for therapeutic agents.

The pharmacological properties of CAS No. 2295165-70-5 have also been investigated, particularly in the context of its potential as a drug candidate or intermediate. Preclinical studies suggest that it may exhibit bioactivity against certain disease targets, though further research is needed to validate these findings. The compound's stability under physiological conditions is another area of interest, as it could influence its suitability for therapeutic applications.

In conclusion, tert-butyl N-(2-cyclobutyl-3-hydroxypropyl)carbamate, or CAS No. 2295165-70-5, represents a versatile compound with diverse potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and utility, positioning it as an important molecule in contemporary chemical science.